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Compound of Interest

Compound Name: 6-Nonadecynoic acid
CAS No.: 600175-30-2
Cat. No.: B1244884
Get Quote
. J

Executive Summary

6-Nonadecynoic acid (CAS: 600175-30-2) is a rare, long-chain acetylenic fatty acid
(ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

) characterized by an internal triple bond at the

position. Unlike its saturated or ethylenic counterparts, the structural verification of 6-
nonadecynoic acid presents unique challenges due to the propensity of internal alkynes to
migrate under standard electron ionization (El) conditions.

This guide provides a rigorous, self-validating framework for the synthesis, isolation, and
absolute structural proof of 6-nonadecynoic acid. It synthesizes advanced mass spectrometry
derivatization techniques with high-resolution NMR spectroscopy to establish an unassailable
structural claim.[1]

Chemical Profile & Significance
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Property Specification

IUPAC Name Nonadec-6-ynoic acid

ngcontent-ng-c2307461527="" _nghost-ng-

Formula €2764567632="" class="inline ng-star-inserted">

Molecular Weight 294.47 g/mol

Internal Alkyne (
Key Feature

)

) ) Antifungal agent (Candida/Cryptococcus
Biological Relevance o o
inhibition); Membrane fluidity modulator.

Scientific Context: While often overshadowed by polyunsaturated fatty acids (PUFAS),
acetylenic fatty acids like 6-nonadecynoic acid are critical probes in chemical biology.[1] They
serve as mechanism-based inhibitors for fatty acid desaturases and have demonstrated potent
antifungal activity against fluconazole-resistant strains of Candida albicans.[1]

Synthesis Strategy: The Retrosynthetic Approach

To ensure the integrity of the sample, we recommend de novo synthesis over isolation from
complex natural matrices. This guarantees the position of the triple bond before analytical
verification.[1]

Retrosynthetic Logic

The most robust route involves the alkylation of a terminal alkyne (Fragment A) with a halo-
alkanoic acid derivative (Fragment B).[1]

o Fragment A (Tail): 1-Tetradecyne (ngcontent-ng-c2307461527="" _nghost-ng-
€c2764567632="" class="inline ng-star-inserted">

)

e Fragment B (Head): 5-Bromopentanoic acid (protected as an ester or oxazoline)[1]
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Synthetic Workflow (DOT Visualization)

Start: Retrosynthetic Analysis

Activation

1. Preparation of Lithium Acetylide
(1-Tetradecyne + n-BuLi/THF, -78°C)

Nucleophilic Substitution

2. Coupling Reaction
(Add 5-Bromopentanoic acid ethyl ester + HMPA)

3. Deprotection/Hydrolysis
(LiOH, MeOH/H20)

Separation of Alkyne

4. Purification
(AgNO3-Impregnated Silica Gel Chromatography)

Target: 6-Nonadecynoic Acid
(>98% Purity)

Click to download full resolution via product page

Figure 1: Convergent synthesis workflow for 6-nonadecynoic acid ensuring regiospecificity of

the triple bond.

Spectroscopic Characterization (The Core)

This section details the protocols required to prove the structure. Note that standard EI-MS of

the methyl ester is insufficient due to triple bond migration.[1]
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Nuclear Magnetic Resonance (NMR)

NMR provides the primary evidence for the triple bond location without derivatization.[1]
Protocol: Dissolve ~10 mg of purified acid in

(0.6 mL).

Diagnostic Signals:
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_hghost-ng- shift for non-
c2764567632="" terminal triple
class="inline ng- bonds.

star-inserted">

ngcontent-ng-

€2307461527=""

_nghost-ng-

c2764567632="" 179.8 Singlet

class="inline ng-

Carboxylic acid

carbonyl.

star-inserted">

Expert Insight: The key differentiator between the alkyne and alkene is the

shift of the adjacent carbons (

). In alkenes, these appear at ~27 ppm; in alkynes, they are shielded to ~18-19 ppm due to the
diamagnetic anisotropy of the triple bond.

Mass Spectrometry: The Picolinyl Ester Method

Direct EI-MS of fatty acid methyl esters (FAMES) often fails to locate internal unsaturation.[1][2]
You must synthesize the 3-pyridylcarbinol (picolinyl) ester.[1]

Derivatization Protocol:
» Dissolve 1 mg 6-nonadecynoic acid in thionyl chloride (

). Incubate 10 min.

o Evaporate excess ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline
ng-star-inserted">

under
stream.

e Add 3-pyridylcarbinol (1% in acetonitrile). React 5 min.
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* Injectinto GC-MS.[1]

Fragmentation Logic (DOT Visualization):

lon A (Proximal)
Contains C1-C5

lon B (Distal)
Contains C1-C8

Gap Analysis

Diagnostic Gap
(26 Da)

H-abstraction

Radical Abstraction
at Nitrogen

Remote Charge

Molecular lon (M+)
m/z ~385 Stabilization

Click to download full resolution via product page

Figure 2: Mechanism of Picolinyl Ester fragmentation. The nitrogen atom stabilizes the charge,
allowing radical cleavage along the alkyl chain.

Interpretation:

e Molecular lon (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-
star-inserted">

): 385 m/z (Calculated for Picolinyl ester of C19:1 alkyne).

e The "Gap": In picolinyl esters of acetylenic acids, cleavage at the triple bond is less direct
than in alkenes, but a characteristic mass difference of 26 Da (

) is observed between the fragments flanking the triple bond.

o Key lons: Look for a regular series of ions spaced by 14 Da (

), interrupted by the triple bond interval at C6-C7.

Quality Control & Purity

Before biological application, purity must be validated to exclude isomeric mixtures (e.g.,
ngcontent-ng-c2307461527=""_nghost-ng-c2764567632="" class="inline ng-star-inserted">

contaminants).
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HPLC Method (Reverse Phase):

Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

mm, 3.5

Mobile Phase: Isocratic Acetonitrile:Water (90:[1]10) with 0.1% Formic Acid.[1]

Detection: UV at 205 nm (weak absorbance) or ELSD (Evaporative Light Scattering
Detector) for higher sensitivity.[1]

Criterion: Single peak >98% area integration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Definitive Structure Elucidation of 6-Nonadecynoic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1244884/docs#definitive-structure-elucidation-of-6-
nonadecynoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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